Cas no 1251564-89-2 (N-{2-oxo-2-3-(3-phenyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylethyl}benzamide)

• Product Name: N-{2-oxo-2-3-(3-phenyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylethyl}benzamide
• CAS No: 1251564-89-2
• MF: C₂₀H₁₈N₄O₃
• MW: 362.381924152374
• CID: 6185446
• PubChem ID: 49669986
• Update Time: 2025-07-17

N-{2-oxo-2-3-(3-phenyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-oxo-2-3-(3-phenyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylethyl}benzamide
• F6036-0009
• CCG-310913
• AKOS024529616
• N-[2-oxo-2-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]ethyl]benzamide
• 1251564-89-2
• VU0529919-1
• N-{2-oxo-2-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]ethyl}benzamide
• N-(2-oxo-2-(3-(3-phenyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethyl)benzamide

• Inchi： 1S/C20H18N4O3/c25-17(11-21-19(26)15-9-5-2-6-10-15)24-12-16(13-24)20-22-18(23-27-20)14-7-3-1-4-8-14/h1-10,16H,11-13H2,(H,21,26)
• InChI Key： VTCFKHDRWOIDPI-UHFFFAOYSA-N
• SMILES： O1C(C2CN(C(CNC(C3C=CC=CC=3)=O)=O)C2)=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 362.13789045g/mol
• Monoisotopic Mass: 362.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 88.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-{2-oxo-2-3-(3-phenyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylethyl}benzamide

Introduction to N-{2-oxo-2-3-(3-phenyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylethyl}benzamide and Its Significance in Modern Chemical Biology

N-{2-oxo-2-3-(3-phenyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylethyl}benzamide, identified by its CAS number 1251564-89-2, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in modulating biological pathways and its structural features that make it a promising candidate for further investigation.

The chemical structure of N-{2-oxo-2-3-(3-phenyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylethyl}benzamide is a testament to the ingenuity of medicinal chemists in designing molecules with specific biological activities. The presence of a benzamide moiety linked to an azetidine ring further substituted with a 3-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl group creates a complex scaffold that may interact with biological targets in unique ways. This complexity is not merely a feature of its molecular architecture but also a source of potential therapeutic benefits.

In recent years, there has been a surge in the study of heterocyclic compounds due to their diverse biological activities and structural versatility. The oxadiazole ring, a key component in N-{2-oxo-2-3-(3-phenyl-1,2,4-oxadiazol-5-yloxetidinoneethyl}benzamide, is known for its ability to modulate various biological processes. Specifically, 1,2,4-triazoles and their derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the phenyl group into the oxadiazole moiety further enhances its pharmacological potential by introducing additional binding interactions with biological targets.

The benzamide moiety is another critical feature of this compound that contributes to its biological activity. Benzamides are well-known for their role as pharmacophores in numerous drugs and have been shown to interact with enzymes and receptors in ways that can modulate disease pathways. The specific arrangement of atoms in N-{2-oxtwo oxazoles}benzamide suggests that it may exhibit inhibitory activity against certain enzymes or receptors involved in diseases such as cancer and inflammation.

Recent studies have highlighted the importance of understanding the structural determinants of drug-like molecules. Computational methods such as molecular docking and molecular dynamics simulations have become indispensable tools in predicting the binding affinity and mode of interaction between small molecules and biological targets. In the case of N-{2-oxtwo oxazoles}}benzamide, these computational approaches have been used to explore its potential interactions with various proteins implicated in human diseases.

The azetidine ring is another significant structural element that contributes to the unique properties of N-{2-oxtwo oxazoles}}benzamide. Azetidines are five-membered heterocyclic compounds that have been investigated for their potential as pharmacological agents due to their ability to mimic natural amino acids and interact with biological systems. The presence of the 3-(3phenyl group on the azetidine ring adds another layer of complexity and may influence the compound's solubility, bioavailability, and metabolic stability.

In conclusion, N-{2-oxtwo oxazoles}}benzamide represents a fascinating molecule with significant potential in the field of chemical biology. Its intricate structure, characterized by multiple heterocyclic rings and functional groups, makes it a promising candidate for further investigation. The combination of computational studies and experimental validation will be crucial in elucidating its biological activities and therapeutic potential.